Cas no 76462-82-3 (Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate)
76462-82-3 structure
Product Name:Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate
CAS No:76462-82-3
MF:C13H15FN2O7
MW:330.265807390213
CID:579370
PubChem ID:14918913
Update Time:2025-04-19
Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate Chemical and Physical Properties
Names and Identifiers
-
- Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate
- 2-[(2R,3R,4R,5R)-4-(carboxylatomethyl)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-2-methyloxolan-3-yl]acetate
- 2',3'-di-O-acetyl-5'-deoxy-5-fluorouridine
- 5'-Deoxy-5-fluorouridine 2',3'-diacetate
- EINECS 278-472-4
- SCHEMBL11134817
- ONKMZOUZXRFSQO-RPULLILYSA-N
- 1-(5-deoxy-2,3-di-O-acetyl-beta-D-ribofuranosyl)-5-fluorouracil
- 76462-82-3
- (2R,3R,4R,5R)-2-(5-Fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-5-methyltetrahydrofuran-3,4-diyl diacetate
- NS00058750
-
- Inchi: 1S/C13H15FN2O7/c1-5-9(22-6(2)17)10(23-7(3)18)12(21-5)16-4-8(14)11(19)15-13(16)20/h4-5,9-10,12H,1-3H3,(H,15,19,20)/t5-,9-,10-,12-/m1/s1
- InChI Key: ONKMZOUZXRFSQO-RPULLILYSA-N
- SMILES: FC1C(NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)OC(C)=O)OC(C)=O)=O)=O
Computed Properties
- Exact Mass: 385.797571
- Monoisotopic Mass: 383.799617
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: -0.3
Experimental Properties
- Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.538
- Solubility: Slightly soluble (6.9 g/l) (25 º C),
Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
76462-82-3 (Uridine,5'-deoxy-5-fluoro-, 2',3'-diacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk